Cas no 2287298-59-1 (6-Bromo-5-fluoro-1-methyl-1H-benzod1,2,3triazole)

6-Bromo-5-fluoro-1-methyl-1H-benzod1,2,3triazole is a heterocyclic compound featuring a benzotriazole core substituted with bromo, fluoro, and methyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and fluoro substituents enhance electrophilic properties, facilitating further functionalization via cross-coupling reactions, while the methyl group improves stability. Its well-defined regiochemistry ensures precise modifications in target molecules. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and electronic effects. High purity and consistent quality are maintained for reliable performance in research and industrial applications.
6-Bromo-5-fluoro-1-methyl-1H-benzod1,2,3triazole structure
2287298-59-1 structure
Product Name:6-Bromo-5-fluoro-1-methyl-1H-benzod1,2,3triazole
CAS No:2287298-59-1
MF:C7H5BrFN3
MW:230.037103414536
CID:4779073
Update Time:2025-05-28

6-Bromo-5-fluoro-1-methyl-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-5-fluoro-1-methyl-1H-benzo[d][1,2,3]triazole
    • 6-Bromo-5-fluoro-1-methyl-1H-benzod1,2,3triazole
    • Inchi: 1S/C7H5BrFN3/c1-12-7-2-4(8)5(9)3-6(7)10-11-12/h2-3H,1H3
    • InChI Key: CLFXQWABEHYDNW-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=C(C=1)N(C)N=N2)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30.7

6-Bromo-5-fluoro-1-methyl-1H-benzod1,2,3triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B013856-50mg
6-Bromo-5-fluoro-1-methyl-1H-benzo[d][1,2,3]triazole
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$ 395.00 2022-06-07
TRC
B013856-100mg
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Enamine
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Enamine
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Enamine
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